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For Researchers, Scientists, and Drug Development Professionals

Anhydrous sodium sulfate (Na₂SO₄) is a ubiquitous reagent in organic chemistry, primarily

employed as a drying agent to remove residual water from organic solutions. Its widespread

use is predicated on the long-held assumption of its chemical inertness. This technical guide

provides an in-depth analysis of the chemical behavior of sodium sulfate in the context of

organic reactions, presenting quantitative data, detailed experimental protocols, and an

examination of its generally inert nature.

The Role and Mechanism of Sodium Sulfate as a
Drying Agent
Anhydrous sodium sulfate is a hygroscopic salt that readily absorbs water to form the

decahydrate, sodium sulfate decahydrate (Na₂SO₄·10H₂O), also known as Glauber's salt.

This process of hydration is the fundamental principle behind its efficacy as a drying agent. The

chemical transformation is represented by the following equation:

Na₂SO₄ (s) + 10H₂O (l) → Na₂SO₄·10H₂O (s)

The key characteristics that make sodium sulfate a staple in the organic laboratory include its

affordability, ease of removal by filtration, and, most importantly, its chemical inertness toward a

vast array of organic compounds and functional groups.
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Start: Organic Solution with Residual Water

Add Anhydrous Na₂SO₄

Swirl and Observe

Does it Clump?

Yes

Free-flowing Crystals Observed

No

Allow to Stand

Yes

Filter or Decant

Rinse Na₂SO₄ with Dry Solvent

End: Dry Organic Solution
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To cite this document: BenchChem. [The Inert Nature of Sodium Sulfate in Organic
Reactions: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078923#is-sodium-sulfate-inert-in-organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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